Cas no 1805426-55-4 (Ethyl 3-(aminomethyl)-5-cyano-6-(difluoromethyl)pyridine-2-carboxylate)

• Product Name: Ethyl 3-(aminomethyl)-5-cyano-6-(difluoromethyl)pyridine-2-carboxylate
• CAS No: 1805426-55-4
• MF: C₁₁H₁₁F₂N₃O₂
• MW: 255.220749139786
• CID: 4806852
• Update Time: 2025-11-01

Ethyl 3-(aminomethyl)-5-cyano-6-(difluoromethyl)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(aminomethyl)-5-cyano-6-(difluoromethyl)pyridine-2-carboxylate

• Inchi： 1S/C11H11F2N3O2/c1-2-18-11(17)9-7(5-15)3-6(4-14)8(16-9)10(12)13/h3,10H,2,5,15H2,1H3
• InChI Key： NBVKQDGNRYJZOE-UHFFFAOYSA-N
• SMILES： FC(C1=C(C#N)C=C(CN)C(C(=O)OCC)=N1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 342
• XLogP3: 0.6
• Topological Polar Surface Area: 89

Additional information on Ethyl 3-(aminomethyl)-5-cyano-6-(difluoromethyl)pyridine-2-carboxylate

Research Brief on Ethyl 3-(aminomethyl)-5-cyano-6-(difluoromethyl)pyridine-2-carboxylate (CAS: 1805426-55-4)

Ethyl 3-(aminomethyl)-5-cyano-6-(difluoromethyl)pyridine-2-carboxylate (CAS: 1805426-55-4) is a novel pyridine derivative that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique difluoromethyl and cyano functional groups, exhibits promising potential as a key intermediate in the synthesis of bioactive molecules, particularly in the development of enzyme inhibitors and small-molecule therapeutics. Recent studies have focused on its synthetic pathways, physicochemical properties, and biological activities, positioning it as a valuable candidate for further investigation.

The synthesis of Ethyl 3-(aminomethyl)-5-cyano-6-(difluoromethyl)pyridine-2-carboxylate involves multi-step organic reactions, including nucleophilic substitution and cyclization, with an emphasis on optimizing yield and purity. Researchers have reported successful routes using commercially available starting materials, highlighting the compound's accessibility for large-scale production. Its structural features, such as the electron-withdrawing cyano and difluoromethyl groups, contribute to its reactivity and potential interactions with biological targets, making it a versatile scaffold for drug discovery.

Recent pharmacological evaluations have explored the compound's inhibitory effects on specific enzymes, such as kinases and proteases, which are implicated in various diseases, including cancer and inflammatory disorders. Preliminary in vitro studies indicate moderate to high potency, with IC50 values in the micromolar range. Additionally, molecular docking simulations suggest that the compound's pyridine core and functional groups facilitate binding to active sites, providing a foundation for structure-activity relationship (SAR) studies and further optimization.

Beyond its direct biological applications, Ethyl 3-(aminomethyl)-5-cyano-6-(difluoromethyl)pyridine-2-carboxylate has also been investigated as a precursor for the synthesis of more complex heterocyclic compounds. Its reactivity allows for derivatization at multiple positions, enabling the generation of diverse libraries for high-throughput screening. This adaptability underscores its utility in medicinal chemistry, where scaffold diversification is critical for identifying lead compounds with improved efficacy and safety profiles.

In conclusion, Ethyl 3-(aminomethyl)-5-cyano-6-(difluoromethyl)pyridine-2-carboxylate (CAS: 1805426-55-4) represents a promising chemical entity with broad applications in drug discovery and development. Ongoing research aims to elucidate its full therapeutic potential, optimize its synthetic routes, and explore its mechanisms of action. As the field advances, this compound is expected to play a pivotal role in the design of next-generation therapeutics, addressing unmet medical needs across multiple disease areas.